Cas no 2757894-64-5 (Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate)

• Product Name: Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate
• CAS No: 2757894-64-5
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 6219975
• PubChem ID: 165754304
• Update Time: 2025-10-28

Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37101993
• tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate
• 2757894-64-5
• Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate

• Inchi： 1S/C17H24N2O2/c1-16(2,3)21-15(20)17-9-14(18-12-17)11-19(17)10-13-7-5-4-6-8-13/h4-8,14,18H,9-12H2,1-3H3
• InChI Key： KLAKHHZDXRGESM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CNC(CN1CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate

Comprehensive Overview of Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2757894-64-5)

Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2757894-64-5) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a diazabicyclo[2.2.1]heptane core with a benzyl substituent and a tert-butyl carboxylate group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a scaffold for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's rigid bicyclic structure and functional group diversity contribute to its utility in medicinal chemistry. Recent studies highlight its role in modulating receptor binding affinity and improving pharmacokinetic properties of lead compounds. With the growing demand for novel heterocyclic building blocks in drug design, Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate has become a subject of interest in high-throughput screening and fragment-based drug discovery.

From a synthetic perspective, this compound exemplifies modern green chemistry trends. Its preparation often involves catalytic asymmetric synthesis or microwave-assisted reactions, aligning with industry priorities for sustainable synthesis. The tert-butyloxycarbonyl (Boc) protecting group in its structure further enhances its practicality, allowing selective deprotection during multi-step syntheses—a feature highly valued in peptide mimetics development.

Analytical characterization of CAS 2757894-64-5 typically employs advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's stereochemical purity and conformational stability, critical parameters for structure-activity relationship (SAR) studies. The pharmaceutical industry's increasing focus on chiral drug development has further elevated the importance of such rigorous characterization protocols.

Emerging applications in neurological disorder research have put Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate in the spotlight. Its structural similarity to neurotransmitter analogs makes it valuable for investigating blood-brain barrier penetration and receptor subtype selectivity. These properties align with current research trends addressing neurodegenerative diseases and pain management, areas where patients and scientists alike seek innovative treatment approaches.

The compound's commercial availability as a research-grade chemical facilitates its adoption across laboratories. Suppliers often provide detailed technical data sheets covering its solubility profiles, storage conditions, and handling recommendations—information crucial for experimental reproducibility. This accessibility supports the compound's growing presence in academic publications and patent applications, particularly those related to small molecule therapeutics.

Future research directions may explore structure optimization of this scaffold to enhance target specificity or reduce metabolic liabilities. The integration of computational chemistry tools for molecular docking studies could unlock new applications in precision medicine. As the scientific community continues to prioritize drug repurposing and polypharmacology, compounds like Tert-butyl 2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylate will remain at the forefront of innovative therapeutic development.